Cas no 2192745-01-8 (4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
• CAS No: 2192745-01-8
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5338086
• Update Time: 2025-05-23

4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-dimethylsulfamoyl)-N-((6-methylpyrimidin-4-yl)methyl)benzamide
• 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

• Inchi： 1S/C15H18N4O3S/c1-11-8-13(18-10-17-11)9-16-15(20)12-4-6-14(7-5-12)23(21,22)19(2)3/h4-8,10H,9H2,1-3H3,(H,16,20)
• InChI Key： NDFJLVGIBHLJNE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2C=C(C)N=CN=2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 495
• XLogP3: 0.6
• Topological Polar Surface Area: 101

Additional information on 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

Introduction to 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2192745-01-8)

4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide, identified by its CAS number 2192745-01-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide include a benzamide core, a dimethylsulfamoyl group, and a 6-methylpyrimidine moiety, which collectively contribute to its unique chemical and pharmacological properties.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, analgesic, and anticancer properties. The presence of the dimethylsulfamoyl group enhances the compound's solubility and binding affinity to biological targets, while the 6-methylpyrimidine component introduces additional functionality that can modulate enzyme activity and receptor interactions. These structural elements make 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide a versatile scaffold for drug discovery.

In recent years, there has been growing interest in the development of small molecules that can interact with specific biological pathways to treat various diseases. The compound 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide has been investigated for its potential role in modulating inflammatory responses and cellular signaling pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in the inflammatory cascade, such as COX-2 and LOX. These findings are particularly relevant given the increasing awareness of the importance of inflammation in the pathogenesis of chronic diseases like arthritis, cancer, and neurodegenerative disorders.

Moreover, the 6-methylpyrimidine moiety in 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide has been shown to interact with various protein targets, including kinases and transcription factors. These interactions can lead to the modulation of cellular processes such as proliferation, differentiation, and apoptosis. For instance, studies have indicated that derivatives of pyrimidine-based compounds can inhibit the activity of Janus kinases (JAKs), which are involved in immune responses and hematopoiesis. The incorporation of a methyl group at the 6-position of the pyrimidine ring further enhances the binding affinity and selectivity of these compounds towards their target proteins.

The synthesis of 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzamide core is typically synthesized via the condensation of an aromatic acid with an amine derivative, followed by functionalization with the dimethylsulfamoyl group. The introduction of the 6-methylpyrimidine moiety is achieved through nucleophilic substitution or condensation reactions with appropriate precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-yl)methyl]benzamide and its biological targets. These studies have revealed that the compound adopts specific conformations that optimize its binding affinity to proteins such as COX enzymes and kinases. The role of hydrogen bonding networks, hydrophobic interactions, and van der Waals forces in stabilizing these complexes has been well-documented. Such insights have guided the design of novel derivatives with improved pharmacological properties.

In clinical research settings, 4-(dimethylsulfamoyl)-N-[(6-methylpyrimidin-4-y1)methylene]benzamide has been evaluated in preclinical models for its potential therapeutic applications. Animal studies have demonstrated its efficacy in reducing inflammation and pain without significant side effects. These findings are supported by in vitro experiments showing dose-dependent inhibition of target enzymes at submicromolar concentrations. The compound's favorable pharmacokinetic profile, including good oral bioavailability and rapid absorption, makes it an attractive candidate for further clinical development.

The development of new drugs is often hampered by issues such as drug resistance and off-target effects. However, compounds like 4-(dimethylsulfamoyl)-N-[(6-methy1-pyridin~4-y1)methylene]benzamide offer a promising approach to overcome these challenges by targeting multiple pathways simultaneously or by developing selective inhibitors that minimize side effects. The integration of structure-based drug design principles with high-throughput screening techniques has accelerated the discovery process for novel therapeutic agents like this one.

The future direction of research on CAS No 2192745 -01 -8 will likely focus on optimizing its chemical structure for better efficacy and safety profiles. This may involve modifications to enhance solubility, reduce toxicity, or improve metabolic stability. Additionally, exploring new synthetic routes could lower production costs and facilitate large-scale manufacturing processes required for commercialization.

In conclusion, 4-(dimethy1-sulfamoy1)-N-[(6-methy1-pyridln~41-y1)methyleneJbenzamide (CAS No 2192745 -01 -8) is a structurally complex organic compound with significant potential in pharmaceutical applications Its unique combination o f functional groups makes it an effective modulator o f biological pathways involved m inflammation , pain ,and cellular signaling Further research is warranted to fully elucidate its therapeutic potential .